{1-methyl-2-[(3-methylbenzyl)sulfanyl]-1H-imidazol-5-yl}methanol

• IUPAC Name: [3-methyl-2-[(3-methylphenyl)methylsulfanyl]imidazol-4-yl]methanol
• InChI: InChI=1S/C13H16N2OS/c1-10-4-3-5-11(6-10)9-17-13-14-7-12(8-16)15(13)2/h3-7,16H,8-9H2,1-2H3
• InChI Key: ZVKPVLPMNKSKGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NC=C(N2C)CO
• Molecular Formula: C13H16N2OS
• DSSTOX Substance ID: DTXSID701169767
• Molecular Weight: 248.35 g/mol
• CAS No.: 338414-91-8

Description

Molecular Structure Analysis

The molecular formula of “{1-methyl-2-[(3-methylbenzyl)sulfanyl]-1H-imidazol-5-yl}methanol” is C13H16N2OS. The average mass is 248.344 Da and the monoisotopic mass is 248.098328 Da.

Scientific Research Applications

Chemistry and Synthesis

• The compound has demonstrated utility in various synthetic reactions. For instance, in one study, it reacted with electrophilic reagents via the S- or N(3)-atom, indicating its ambivalent nucleophilicity. This behavior was exemplified by its reaction with dimethyl acetylenedicarboxylate in methanol at room temperature, forming corresponding 2-[(1H-imidazol-2-yl)sulfanyl]fumarates in high yield. Such reactions highlight its potential as a versatile reagent in organic synthesis (Mlostoń et al., 2008).
• The compound has been involved in the synthesis of novel derivatives with antimicrobial properties. This indicates its potential as a scaffold for developing new bioactive molecules (Maheta et al., 2012).

Catalysis and Molecular Interactions

• As part of a ruthenium(II) complex, it was used to develop efficient catalysts for C-N bond-forming reactions via hydrogen-borrowing methodology. This demonstrates its potential role in facilitating environmentally friendly and efficient chemical transformations (Donthireddy et al., 2020).

Material Science and Engineering

• The compound's derivatives were involved in the synthesis of a fluorescent probe, suggesting its use in the development of materials with specific optical properties. This could have implications in sensors, imaging, and other applications where fluorescence is pivotal (Wen-yao, 2012).
• It has been used to synthesize sulfonic ionic liquids with catalytic performances for esterification. This indicates its relevance in green chemistry and industrial applications, where such ionic liquids can offer more sustainable alternatives to traditional catalysts (Man-jiang, 2007).